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Get Quote

The synthesis of tetrathionic acid from sulfur dioxide is part of a broader network of reactions that generate

a mixture of sulfur-containing oxyacids, often referred to as polythionic acids [1]. The process is intricate

because SO₂ and H₂S react to form various intermediates, and tetrathionic acid is one of several products in

this equilibrium-driven system [2] [1].

Chemical Pathways and Reaction Mechanisms

The core method for generating tetrathionic acid from SO₂ involves its reaction with hydrogen sulfide

(H₂S) in an aqueous solution. The following diagram maps the key pathways and intermediates involved in

this process.
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Key reaction pathways from SO₂ and H₂S to tetrathionic acid.
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The primary synthesis occurs through the Wackenroder reaction, where SO₂ and H₂S react in aqueous

solution to form a complex mixture including tetrathionic acid [1]. The key steps are:

Initial Reaction: SO₂ hydrates to sulfurous acid (H₂SO₃), which then reacts with H₂S. An
intermediate, likely with the formula H₂S₂O₂, is formed [1].

Formation of Tetrathionic Acid: This intermediate then reacts with two additional molecules of
H₂SO₃ to yield tetrathionic acid (H₂S₄O₆) [1].

Subsequent Equilibria: Tetrathionic acid can further react with H₂SO₃ to form other polythionic
acids, such as trithionic acid (H₂S₃O₆), which decomposes to thiosulfate [1].

These reactions can be represented as:

H₂S + H₂SO₃ → H₂S₂O₂ + H₂O
H₂S₂O₂ + 2 H₂SO₃ → H₂S₄O₆ + 2 H₂O [1]

H₂S₄O₆ + H₂SO₃ → H₂S₃O₆ + H₂S₂O₃ [1]

It is critical to note that these reactions do not occur in isolation. The Wackenroder solution is a dynamic

system where multiple reactions proceed simultaneously, leading to a mixture of various polythionates [2]

[1].

Experimental Protocol and System Chemistry

Beyond the fundamental Wackenroder reaction, more complex, buffered systems have been developed for

industrial applications like flue gas desulfurization. These systems provide insight into the behavior of

tetrathionate under controlled conditions.

Industrial Absorption-Reaction System

One investigated process involves using a sodium citrate solution to absorb SO₂ from gas streams, with

subsequent reaction involving H₂S to recover elemental sulfur [2]. In this system, tetrathionate is a key

intermediate.

1. SO₂ Absorption

Procedure: A gas stream containing 0.5% to 2% SO₂ is bubbled through a packed absorption column
containing a 1 M sodium citrate solution buffered to a pH between 3.0 and 3.7 [2].
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Chemistry: The SO₂ is absorbed, forming sodium bisulfite and liberating citric acid, which causes a

drop in pH [2].
(NaO)₃Ct + 3SO₂ + 3H₂O 3NaHSO₃ + (HO)₃Ct [2]

2. Reaction with H₂S and Tetrathionate Pathways

Procedure: The SO₂-loaded solution is then pumped to a stirred reactor vessel, where H₂S gas is
introduced. The system operates continuously, with the solution circulating between the absorber and

reactor [2].
Key Reactions:

Direct Sulfur Formation: Most of the absorbed SO₂ reacts with H₂S to precipitate elemental
sulfur, regenerating the citrate buffer [2].

3NaHSO₃ + 6H₂S + (HO)₃Ct 9S + (NaO)₃Ct + 9H₂O [2]
Tetrathionate Formation: Some bisulfite can react with elemental sulfur to form thiosulfate.

Thiosulfate can then be oxidized by SO₂ to form polythionates, including tetrathionate [2].
2NaHSO₃ + S → Na₂S₂O₃ + H₂O + SO₂ [2]

6Na₂S₂O₃ + 9SO₂ → 4Na₂S₃O₆ + Na₂S₄O₆ + Na₂S₅O₆ [2]
Tetrathionate Decomposition: Tetrathionic acid, when formed, is efficiently broken down by

H₂S to produce more sulfur [2].
H₂S₄O₆ + 5H₂S → 9S + 6H₂O [2]

Control Mechanism: The system is controlled to maintain a pH of 3.0-3.7. A lower pH favors the formation

of higher polythionates, while the introduction of H₂S breaks them down, precipitates sulfur, and raises the

pH [2].

Quantitative Data and Process Parameters

The table below summarizes key operational data from a continuous SO₂ absorption system using a sodium

citrate solution.

Parameter Value / Range Context / Conditions

SO₂ in Feed Gas 0.3% to 2.1% Simulated smelter gas [2]

Liquid Flow Rate 1.8 gal/(ft²·min) Flow through the scrubbing tower [2]

SO₂ Absorption Capacity 5 to 20 g/L Capacity of a 1 M sodium citrate solution at 30–60°C [2]
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Parameter Value / Range Context / Conditions

Operational pH Range 3.0 to 3.7 Buffered range for controlled sulfur production [2]

Key Considerations for Researchers

Instability of the Free Acid: Tetrathionic acid is stable only in aqueous solution. Concentrated

solutions decompose readily, releasing sulfur, SO₂, and sometimes sulfuric acid [1]. Its salts
(tetrathionates) are significantly more stable and are typically the form handled in the laboratory [1]

[3].
Complex Reaction Network: It is difficult to produce tetrathionic acid in high yield and purity from

SO₂ alone due to the multitude of competing parallel and sequential reactions [2] [1]. The product is
always part of a mixture.

Alternative Synthetic Routes: Tetrathionate salts are more commonly prepared by the oxidation of
thiosulfate, for example, with iodine, a reliable and straightforward method: 2S₂O₃²⁻ + I₂ → S₄O₆²⁻ +
2I⁻ [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Polythionic acid - Wikipedia [en.m.wikipedia.org]

2. Removal of SO and 2 of Sulfur from... - 911Metallurgist Production [911metallurgist.com]

3. Tetrathionate - Wikipedia [en.wikipedia.org]

To cite this document: Smolecule. [Production of Tetrathionic Acid from SO₂: A Technical Guide].

Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b571748#how-is-

tetrathionic-acid-produced-from-so2]

Disclaimer & Data Validity:

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.911metallurgist.com/blog/removal-so2-production-sulfur-smelter-gases/
https://www.smolecule.com/products/s571748?utm_src=pdf-body
https://en.m.wikipedia.org/wiki/Polythionic_acid
https://en.m.wikipedia.org/wiki/Polythionic_acid
https://en.wikipedia.org/wiki/Tetrathionate
https://www.smolecule.com/products/s571748?utm_src=pdf-body
https://www.911metallurgist.com/blog/removal-so2-production-sulfur-smelter-gases/
https://en.m.wikipedia.org/wiki/Polythionic_acid
https://en.wikipedia.org/wiki/Tetrathionate
https://www.smolecule.com/products/s571748?utm_src=pdf-custom-synthesis
https://en.m.wikipedia.org/wiki/Polythionic_acid
https://www.911metallurgist.com/blog/removal-so2-production-sulfur-smelter-gases/
https://en.wikipedia.org/wiki/Tetrathionate
https://www.smolecule.com/products/b571748#how-is-tetrathionic-acid-produced-from-so2
https://www.smolecule.com/products/b571748#how-is-tetrathionic-acid-produced-from-so2
https://www.smolecule.com/products/b571748#how-is-tetrathionic-acid-produced-from-so2
https://www.smolecule.com/products/s571748?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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